Cas no 60093-60-9 (Acetonitrile, 2-[(2-aminophenyl)amino]-)

• Product Name: Acetonitrile, 2-[(2-aminophenyl)amino]-
• CAS No: 60093-60-9
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 528436
• Update Time: 2026-04-29

Acetonitrile, 2-[(2-aminophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, 2-[(2-aminophenyl)amino]-
• (2-AMINOANILINO)ACETONITRILE
• 2-(2-aminoanilino)acetonitrile
• [(2-Aminophenyl)amino]acetonitrile
• Acetonitrile, 2-(2-aminophenylamino)-

Computed Properties

• Exact Mass: 147.08000
• Monoisotopic Mass: 147.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.215
• Boiling Point: 369.3°Cat760mmHg
• Flash Point: 177.1°C
• Refractive Index: 1.659
• PSA: 61.84000
• LogP: 1.85848

Additional information on Acetonitrile, 2-[(2-aminophenyl)amino]-

Comprehensive Overview of Acetonitrile, 2-[(2-aminophenyl)amino]- (CAS No. 60093-60-9)

Acetonitrile, 2-[(2-aminophenyl)amino]- (CAS No. 60093-60-9) is a specialized organic compound with significant applications in chemical synthesis and research. This compound, often referred to by its systematic name, belongs to the class of acetonitrile derivatives and is characterized by the presence of an amino-phenyl group. Its unique structure makes it a valuable intermediate in the production of dyes, pharmaceuticals, and advanced materials. Researchers and industry professionals frequently search for acetonitrile derivatives due to their versatility in organic reactions and potential applications in green chemistry and sustainable synthesis.

The compound's molecular formula and structural features have garnered attention in recent years, particularly in the context of high-performance liquid chromatography (HPLC) and spectroscopic analysis. With the growing demand for eco-friendly solvents and non-toxic reagents, Acetonitrile, 2-[(2-aminophenyl)amino]- has been explored as a potential candidate for reducing environmental impact in laboratory settings. Its compatibility with biodegradable processes and low volatility makes it a subject of interest for researchers focusing on sustainable chemical practices.

One of the most frequently asked questions about Acetonitrile, 2-[(2-aminophenyl)amino]- revolves around its synthesis methods and reaction mechanisms. Modern synthetic routes often involve catalytic amination or microwave-assisted reactions, which align with the broader trend of energy-efficient chemical processes. Additionally, its role in photocatalysis and electrochemical applications has been investigated, reflecting the compound's adaptability to cutting-edge technologies. These aspects are particularly relevant to industries seeking cost-effective and scalable production methods.

From a safety and handling perspective, Acetonitrile, 2-[(2-aminophenyl)amino]- requires standard laboratory precautions, similar to other nitrile-containing compounds. Its stability under normal conditions and compatibility with common laboratory equipment make it a practical choice for various experimental setups. Recent discussions in scientific forums have highlighted its potential in nanomaterial functionalization and polymer chemistry, further expanding its utility beyond traditional applications.

In summary, Acetonitrile, 2-[(2-aminophenyl)amino]- (CAS No. 60093-60-9) represents a versatile and increasingly important compound in modern chemistry. Its relevance to sustainable development, advanced material science, and innovative synthesis techniques ensures its continued prominence in both academic and industrial research. As the scientific community prioritizes green chemistry initiatives and efficient resource utilization, this compound is poised to play a pivotal role in future advancements.